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Compound Name: Tetradecyl acrylate

Cat. No.: B1582597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Long-chain alkyl acrylates, a versatile class of monomers, are increasingly integral to the

development of advanced polymers with tunable properties. The length of the alkyl side chain

is a critical determinant of the polymer's physicochemical characteristics, including

hydrophobicity, crystallinity, and thermal properties. These characteristics, in turn, dictate their

suitability for a range of sophisticated applications, particularly within the biomedical and

pharmaceutical sectors. This guide explores burgeoning research areas, details relevant

experimental protocols, and presents key data to inform future investigations.

Core Concepts and Physicochemical Properties
The defining feature of long-chain alkyl acrylates is the lengthy hydrocarbon side chain, which

significantly influences the resultant polymer's behavior. A longer alkyl chain generally leads to

increased hydrophobicity and a higher melting point.[1] This relationship is fundamental to the

material's performance in various applications, from drug delivery to surface modification.

The thermal properties of poly(alkyl acrylate)s are also heavily dependent on the side-chain

length. Specifically, the glass transition temperature (Tg), which marks the transition from a

rigid, glassy state to a more flexible, rubbery state, is profoundly affected. For poly(n-alkyl

acrylate)s, the Tg decreases as the alkyl chain length increases up to a certain point, a

reflection of greater side chain mobility.[2]

Table 1: Physicochemical Properties of Long-Chain Acrylate Monomers
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Property
Stearyl Acrylate
(C18)

Behenyl Acrylate
(C22)

Tetracosyl Acrylate
(C24)

Molecular Formula C21H40O2[1] C25H48O2[1] C27H52O2[1]

Molecular Weight (

g/mol )
324.54[1] 380.65[1] 408.70[1]

Melting Point (°C) 32-34 45.0 to 49.0 Not Available

The relationship between the alkyl chain length and the polymer's physical properties can be

visualized as a logical pathway. Longer chains introduce greater van der Waals forces and

potential for crystalline packing, which influences the material's thermal and mechanical

behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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